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3,3"-Iminobis(N,N-
Compound Name:
dimethylpropylamine)

Cat. No.: B047261

An In-depth Technical Guide to 3,3'-Iminobis(N,N-dimethylpropylamine)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key physicochemical properties of 3,3'-Iminobis(N,N-dimethylpropylamine), a versatile
amine compound utilized in various chemical syntheses and industrial applications.

Molecular Structure and Identity

3,3'-Iminobis(N,N-dimethylpropylamine) is an organic compound featuring a central
secondary amine linking two N,N-dimethylpropylamine moieties.[1] Its chemical structure is
defined by the presence of three amine groups, which contribute to its basicity and reactivity.[1]

Key structural identifiers include:

e Molecular Formula: C1oH25N3[2][3][4]

e SMILES: CN(C)CCCNCCCN(C)C

e InChl: 1S/C10H25N3/c1-12(2)9-5-7-11-8-6-10-13(3)4/h11H,5-10H2,1-4H3[1]

e CAS Number: 6711-48-4[2][3]
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The molecule consists of a central nitrogen atom bonded to two propyl chains, each
terminating in a dimethylamino group. This structure allows it to act as a tridentate ligand in
coordination chemistry.[3]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of 3,3'-Iminobis(N,N-
dimethylpropylamine).

Property Value

Molecular Weight 187.33 g/mol [2][3]
Appearance Colorless liquid[4][5]

Density 0.841 g/mL at 25 °CJ3][6]
Melting Point -78 °C[3][6]

Boiling Point 128-131 °C at 20 mmHg([3][6]

43-46 °C[4][5]

Refractive Index n20/D 1.449[3][6]

Water Solubility 425 g/L at 20 °C[6]

Tetramethyldipropylenetriamine, Bis(3-
Synonyms _ _ _
dimethylaminopropyl)amine[2][7]

Applications in Research and Development

3,3'-Iminobis(N,N-dimethylpropylamine) serves as a crucial reagent and building block in
several areas of chemical synthesis and materials science.

e Pharmaceutical Synthesis: It is used as a reagent in the synthesis of novel anticancer
agents, specifically antracenylisoxazole lexitropsin conjugates.[3][6] Its role as a building
block for various pharmaceutical intermediates is also noted.[5]

o Polymer Chemistry: The compound is utilized as a stabilizer, specifically as a Hindered
Amine Light Stabilizer (HALS), to prevent the thermo-oxidative degradation of polypropylene.
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[3][6] It also functions as a curing agent for epoxy resins.[5]

« Industrial Applications: It is an intermediate in the synthesis of surfactants, corrosion
inhibitors, and industrial cleaning agents.[1][5]

Structural Representation

The following diagram illustrates the connectivity of atoms within the 3,3'-Iminobis(N,N-
dimethylpropylamine) molecule.

Caption: Molecular graph of 3,3'-Iminobis(N,N-dimethylpropylamine).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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